Cas no 1105229-70-6 (N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide)

• Product Name: N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide
• CAS No: 1105229-70-6
• MF: C₂₀H₁₆BrFN₄O₂
• MW: 443.269046783447
• CID: 5385411
• Update Time: 2025-06-26

N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-bromophenyl)methyl]-3-(8-fluoro-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

• Inchi： 1S/C20H16BrFN4O2/c21-13-3-1-12(2-4-13)10-23-17(27)7-8-26-11-24-18-15-9-14(22)5-6-16(15)25-19(18)20(26)28/h1-6,9,11,25H,7-8,10H2,(H,23,27)
• InChI Key： GEOOHYYETIIIFF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Br)C=C1)(=O)CCN1C=NC2C3=C(NC=2C1=O)C=CC(F)=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide

N-[(4-Bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide: A Comprehensive Overview

The compound with CAS No. 1105229-70-6, known as N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a pyrimido[5,4-b]indole core with a fluorine-substituted group and a bromophenyl substituent, making it a versatile candidate for drug development.

Recent studies have highlighted the importance of pyrimido[5,4-b]indole derivatives in targeting various disease pathways. For instance, researchers have demonstrated that such structures can modulate key enzymes and receptors involved in cancer progression and inflammation. The fluorine atom at the 8-position of the pyrimido[5,4-b]indole ring enhances the molecule's lipophilicity and stability, which are critical properties for drug candidates.

The presence of the bromophenyl group in this compound introduces additional functional diversity. Bromine substitution is known to influence the molecule's pharmacokinetic properties, such as absorption and metabolism. Furthermore, the methyl group attached to the bromophenyl ring contributes to the overall hydrophobicity of the molecule, which can improve its binding affinity to target proteins.

One of the most exciting aspects of this compound is its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to inhibit specific oncogenic pathways without significantly affecting cellular homeostasis.

Another area of interest is its role in inflammation and immune modulation. The compound has been shown to suppress pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. This dual functionality—anticancer and anti-inflammatory—makes it a compelling candidate for multifunctional therapeutics.

From a synthetic standpoint, the construction of this compound involves a series of intricate organic reactions. The synthesis begins with the preparation of the pyrimido[5,4-b]indole core through a cyclization reaction followed by fluorination and bromination steps. The final step involves coupling the bromophenylmethyl group with the indole moiety via amide bond formation.

Recent advancements in medicinal chemistry have also explored analogs of this compound to optimize its pharmacokinetic profile further. For example, researchers have investigated substituent effects on solubility and bioavailability by modifying both the pyrimido[5,4-b]indole core and the bromophenylmethyl group.

In conclusion, N-[(4-bromophenyl)methyl]-3-{8-fluoro-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}propanamide represents a cutting-edge molecule with vast potential in drug discovery. Its unique structure and diverse biological activities make it a focal point for ongoing research in oncology and inflammation therapy.